Cas no 4239-22-9 (4-(3-methylbutylsulfonyloxy)butyl 3-methylbutane-1-sulfonate)

4-(3-methylbutylsulfonyloxy)butyl 3-methylbutane-1-sulfonate structure
4239-22-9 structure
Product Name:4-(3-methylbutylsulfonyloxy)butyl 3-methylbutane-1-sulfonate
CAS No:4239-22-9
MF:C14H30O6S2
MW:358.514402866364
CID:928077
PubChem ID:229685
Update Time:2025-04-19

4-(3-methylbutylsulfonyloxy)butyl 3-methylbutane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • 4-(3-methylbutylsulfonyloxy)butyl 3-methylbutane-1-sulfonate
    • 1-Butanesulfonic acid (9CI), 3-methyl-, 1,4-butanediyl ester
    • AC1L5HUS
    • AC1Q6YAP
    • AG-J-57424
    • AR-1I0986
    • butane-1,4-diyl bis(3-methylbutane-1-sulfonate)
    • CTK4I6174
    • NCI60_001900
    • NSC23523
    • NSC-23523
    • DTXSID10281929
    • 1-Butanesulfonic acid (9CI), 1,4-butanediyl ester
    • 4239-22-9
    • CHEMBL1997968
    • Inchi: 1S/C14H30O6S2/c1-13(2)7-11-21(15,16)19-9-5-6-10-20-22(17,18)12-8-14(3)4/h13-14H,5-12H2,1-4H3
    • InChI Key: KEPYZDUMSFZPSX-UHFFFAOYSA-N
    • SMILES: S(CCC(C)C)(=O)(=O)OCCCCOS(CCC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 358.1485
  • Monoisotopic Mass: 358.14838102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 86.74
  • LogP: 4.71320
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